Cas no 2098048-71-4 (4-(1,1-Difluoroethyl)piperidine-1-carboximidamide)

• Product Name: 4-(1,1-Difluoroethyl)piperidine-1-carboximidamide
• CAS No: 2098048-71-4
• MF: C₈H₁₅F₂N₃
• MW: 191.221608400345
• CID: 5727800
• PubChem ID: 121202499
• Update Time: 2023-10-27

4-(1,1-Difluoroethyl)piperidine-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2098048-71-4
• F1907-6313
• 4-(1,1-difluoroethyl)piperidine-1-carboximidamide
• AKOS026710682
• 1-Piperidinecarboximidamide, 4-(1,1-difluoroethyl)-
• 4-(1,1-Difluoroethyl)piperidine-1-carboximidamide

• Inchi： 1S/C8H15F2N3/c1-8(9,10)6-2-4-13(5-3-6)7(11)12/h6H,2-5H2,1H3,(H3,11,12)
• InChI Key： ZUQVIAMWWABRPV-UHFFFAOYSA-N
• SMILES： FC(C)(C1CCN(C(=N)N)CC1)F

Computed Properties

• Exact Mass: 191.12340382g/mol
• Monoisotopic Mass: 191.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 242.0±36.0 °C(Predicted)
• pka: 14.45±0.40(Predicted)